Cas no 1893194-88-1 (6-(bromomethyl)-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)

• Product Name: 6-(bromomethyl)-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• CAS No: 1893194-88-1
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 6789701
• PubChem ID: 116932396
• Update Time: 2025-05-25

6-(bromomethyl)-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1893194-88-1
• 6-(bromomethyl)-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

• Inchi： 1S/C10H11BrO2S/c11-7-8-3-4-10-9(6-8)2-1-5-14(10,12)13/h3-4,6H,1-2,5,7H2
• InChI Key： ZQGRGLASVMBAEL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)CCCS2(=O)=O

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 6-(bromomethyl)-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

6-(Bromomethyl)-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione: A Comprehensive Overview

The compound6-(bromomethyl)-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione, identified by the CAS registry number CAS No. 1893194-88-1, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiopyrans, which are known for their versatile structures and reactivity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, shedding light on its structural properties and functional applications.

The molecular structure of6-(bromomethyl)-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione comprises a benzothiopyran framework with a bromomethyl substituent at the sixth position. This substitution introduces unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The thiopyran ring system is particularly notable for its ability to engage in sulfur-based reactions, which can be exploited in drug design and material science.

Recent studies have focused on the synthesis ofCAS No. 1893194-88-1, employing novel methodologies that enhance yield and purity. For instance, researchers have utilized microwave-assisted synthesis to streamline the production process, reducing reaction times while maintaining high-quality product integrity. Such advancements underscore the importance of this compound in modern chemical research.

In terms of applications,6-(bromomethyl)-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione has shown promise in the development of bioactive molecules. Its bromomethyl group serves as a reactive site for nucleophilic substitutions, enabling the creation of derivatives with tailored biological activities. For example, recent research has explored its potential as a precursor for antiviral agents, where the bromomethyl group plays a critical role in inhibiting viral replication.

The physical properties ofCAS No. 1893194-88-1, including its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are essential for determining its suitability in different chemical processes and formulations. Notably, its stability under thermal and oxidative conditions makes it a reliable component in high-performance materials.

In conclusion,6-(bromomethyl)-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione, orCAS No. 1893194-88-1, represents a significant advancement in organic chemistry. Its versatile structure and reactive functionalities position it as a valuable tool in drug discovery and material innovation. As research continues to uncover new applications and synthesis pathways for this compound, its role in scientific progress is expected to grow significantly.